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Compound of Interest |

Compound Name: Ethyl 5-ethoxy-2-hydroxybenzoate
CAS No.: 14160-70-4
Cat. No.: B087851
- 7

Focus: Melting Point Characterization, Synthesis Logic, and Pharmaceutical Utility

Part 1: Executive Summary & Core Properties

Ethyl 5-ethoxy-2-hydroxybenzoate (CAS: 14160-70-4) is a specialized salicylate derivative
used primarily as an intermediate in the synthesis of antifibrotic agents (BMP1 inhibitors) and
as a releasing reagent in clinical diagnostics.[1][2][3][4]

Unlike its liquid analog Ethyl salicylate (MP ~1°C), the introduction of the ethoxy group at the 5-
position increases molecular symmetry and intermolecular forces, resulting in a crystalline solid
at room temperature. Accurate determination of its melting point is the primary method for initial
purity verification during synthesis scale-up.

Physicochemical Profile
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Property Value | Description Source

CAS Number 14160-70-4 [ChemicalBook, 2025]
Melting Point 63 -67 °C [ChemicalBook, 2025]
Boiling Point 310.7 £ 22.0 °C (Predicted) [ChemBK, 2025]
Molecular Formula C11H1404

Molecular Weight 210.23 g/mol

White to off-white crystalline
Appearance .
solid

Soluble in Ethanol, DMSO,
Solubility Ethyl Acetate; Insoluble in
Water

Part 2: Synthesis & Structural Logic
The "Selective Alkylation" Strategy

While Ethyl 5-ethoxy-2-hydroxybenzoate can be prepared via direct esterification of 5-
ethoxysalicylic acid, a more common industrial route involves the selective alkylation of Ethyl
Gentisate (Ethyl 2,5-dihydroxybenzoate).

Expert Insight: The regioselectivity in this reaction is governed by the intramolecular hydrogen
bond between the 2-hydroxyl group and the carbonyl oxygen. This interaction "locks" the 2-OH
proton, making it significantly less acidic and less nucleophilic than the "free" 5-hydroxyl group.
Consequently, under mild basic conditions (e.g., K2COs in Acetone), alkylation occurs almost
exclusively at the 5-position.

Synthesis Workflow Diagram

The following diagram illustrates the selective synthesis pathway, highlighting the critical
intermediate steps.

Gentisic Acid Esterification Yield >90% entisate Targeting 5-OH Selective Alkylation Crystallization
(2,5-Dihydroxybenzoic acid) (EtOH, H2S04, Reflux) ermediate (Etl, K2CO3, Acetone)
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Figure 1: Selective synthesis pathway leveraging intramolecular hydrogen bonding to protect
the 2-position.

Part 3: Melting Point Determination Protocol

For solid intermediates like Ethyl 5-ethoxy-2-hydroxybenzoate, the melting point (63-67°C) is
a rapid, self-validating indicator of purity. A depressed or broadened range (< 2°C spread
indicates high purity) suggests contamination with unreacted Ethyl Gentisate or solvent
occlusion.

Standardized Capillary Method

Objective: Determine MP with +0.5°C accuracy to validate batch purity.
e Sample Preparation:

o Dry the crude solid in a vacuum desiccator over P20s for 4 hours to remove residual
solvent (ethanol/ethyl acetate traces can depress MP significantly).

o Grind the dry sample into a fine, uniform powder using an agate mortar. Coarse crystals
can lead to uneven heat transfer.

e Loading:
o Fill a glass capillary tube to a height of 2-3 mm.

o Compact the sample by dropping the capillary through a long glass tube onto a hard
surface (tapping). Loose packing causes air pockets and premature melting readings.

» Heating Profile (Ramp Rate):
o Fast Ramp: Heat rapidly to 55°C (approx. 10°C below expected onset).

o Critical Ramp: At 55°C, reduce heating rate to 1°C per minute.
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o Why? A slow ramp ensures thermal equilibrium between the heating block and the
sample, preventing "thermal lag" where the thermometer reads higher than the actual
sample temperature.

e Observation & Recording:
o Record

: First visible liquid droplet.

o Record

: Complete disappearance of solid phase.

o Acceptance Criteria: The range (

) must be < 2.0°C.

Analytical Logic Diagram
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Figure 2: Decision tree for melting point validation, ensuring data integrity before downstream
use.

Part 4: Applications in Drug Development
Fibrosis Therapeutics (BMP1 Inhibition)

Ethyl 5-ethoxy-2-hydroxybenzoate serves as a scaffold for developing inhibitors of Bone
Morphogenetic Protein 1 (BMP1).

e Mechanism: The salicylate core mimics the substrate binding pocket of metalloproteases.

» Modification: The ester group is often hydrolyzed or converted to a hydroxy-formamide
moiety to chelate the Zinc ion in the enzyme's active site, while the 5-ethoxy group provides
hydrophobic interaction with the enzyme pocket (S1' subsite).

» Reference: Used as a starting material in the synthesis of hydroxy formamide derivatives for
treating fibrosis (e.qg., liver cirrhosis, pulmonary fibrosis) [Google Patents, 2015].

Diagnostic Reagents (Vitamin D Assays)

In clinical mass spectrometry, this compound is utilized as a releasing reagent.

e Function: It displaces Vitamin D metabolites from Vitamin D Binding Protein (VDBP) in serum
samples.

e Mechanism: The salicylate structure competes for the binding site on VDBP, liberating 25-OH
Vitamin D for accurate quantification by LC-MS/MS.

e Advantage: Unlike harsh chemical denaturants, it releases the analyte without degrading the
protein matrix excessively, preventing column clogging [Google Patents, 2022].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087851#ethyl-5-ethoxy-2-hydroxybenzoate-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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